Rapamycin-d3

• Molecular Formula: C51H79NO13
• Molecular Weight: 917.2 g/mol
• InChI: InChI=1S/C51H79NO13/c1-30-16-12-11-13-17-31(2)42(61-8)28-38-21-19-36(7)51(60,65-38)48(57)49(58)52-23-15-14-18-39(52)50(59)64-43(33(4)26-37-20-22-40(53)44(27-37)62-9)29-41(54)32(3)25-35(6)46(56)47(63-10)45(55)34(5)24-30/h11-13,16-17,25,30,32-34,36-40,42-44,46-47,53,56,60H,14-15,18-24,26-29H2,1-10H3/b13-11?,16-12-,31-17?,35-25-/t30-,32-,33-,34-,36-,37+,38+,39+,40-,42+,43+,44-,46-,47+,51-/m1/s1/i8D3
• InChIKey: QFJCIRLUMZQUOT-YRIDHRFMSA-N

Rapamycin-d3 Internal Standard Guide

Rapamycin-d3 (Sirolimus-d3, CAS 392711-19-2) is a tri-deuterated analog of the macrolide immunosuppressant rapamycin (sirolimus), specifically labeled at the 7-O-methyl position as 7-O-demethyl-7-O-(methyl-d3)-rapamycin . With a molecular formula of C₅₁H₇₆D₃NO₁₃ and a molecular weight of 917.19 Da — exactly +3 Da above the parent compound — it is purpose-built as a stable isotope-labeled internal standard (SIL-IS) for the quantitative determination of rapamycin in biological matrices by GC-MS or LC-MS/MS . Unlike the parent drug, which is an allosteric mTORC1 inhibitor with an IC₅₀ of 0.1 nM in HEK293 cells, Rapamycin-d3 is not intended for pharmacological studies but rather for analytical method calibration and therapeutic drug monitoring (TDM) workflows where precise, matrix-compensated quantification is required [1].

▸ Stable isotope-labeled internal standard (SIL-IS) for sirolimus quantification by LC-MS/MS

▸ Co-eluting +3 Da deuterated analog for matrix-effect compensation in bioanalytical workflows

▸ Supports research-matrix bioanalysis, method validation, and exposure monitoring studies

• [1] MedChemExpress. Rapamycin-d3 (Sirolimus-d3), Cat. No. HY-10219S. Rapamycin IC₅₀ = 0.1 nM in HEK293 cells; deuterated form for use as internal standard. View Source

Rapamycin-d3 Irreplaceability

In LC-MS/MS quantification, the internal standard (IS) must track the analyte through extraction, chromatography, and ionization with near-identical behavior. Unlabeled rapamycin cannot serve as an IS because it is indistinguishable from the target analyte by mass, precluding separate MRM channel monitoring . Structural-analog ISs such as desmethoxyrapamycin (DMR) or ascomycin (子囊霉素) exhibit differential ionization and retention relative to sirolimus: O'Halloran et al. (2008) demonstrated that DMR yielded interpatient assay CVs of 7.6%–9.7%, whereas the co-eluting, isotopically matched SIR-d3 reduced imprecision to 2.7%–5.7% across the same 72 patient samples [1]. Similarly, Rapamycin-13C,d3 — while also isotope-labeled — introduces a dual-label complexity and variable isotopic purity (often containing d0 species) that can generate quantitative bias when d0 carryover is not tightly controlled [2]. Rapamycin-d3's defined +3 Da shift from three deuterium atoms installed exclusively at the 7-O-methyl group ensures a clean mass increment with minimal chromatographic isotope effect, a property not universally guaranteed by alternative deuteration patterns or mixed ¹³C/²H labels.

⚠

Unlabeled Rapamycin

Cannot be mass-differentiated from analyte, precluding separate MRM channel monitoring for internal standardization.

⚠

Structural Analog IS (e.g., Desmethoxyrapamycin)

May exhibit differential ionization and retention, leading to higher inter-sample imprecision and incomplete matrix-effect correction.

⚠

Alternative Isotopic Label (Rapamycin-¹³C,d₃)

Dual-label complexity and variable d0 carryover can introduce quantitative bias without tight isotopic purity control.

• [1] O'Halloran S, Ilett KF. Evaluation of a Deuterium-Labeled Internal Standard for the Measurement of Sirolimus by High-Throughput HPLC Electrospray Ionization Tandem Mass Spectrometry. Clinical Chemistry, Volume 54, Issue 8, 1 August 2008, Pages 1386–1389. doi:10.1373/clinchem.2008.103952. View Source
• [2] Santa Cruz Biotechnology. Rapamycin-d3 (contains d0). Isotopic purity: 98%. Contains less than 2% d0. Catalog sc-219952. View Source

Rapamycin-d3 Comparative Evidence

Interpatient Imprecision Reduction

In a direct head-to-head clinical study, O'Halloran and Ilett (2008) compared SIR-d3 versus desmethoxyrapamycin (DMR) as the internal standard for quantifying sirolimus in whole blood from 72 transplant patients by HPLC-ESI-MS/MS [1]. The interpatient assay imprecision (CV%) range was 2.7%–5.7% with SIR-d3 compared to 7.6%–9.7% with DMR — a reduction spanning 3.8 to 4.9 percentage points depending on the QC level. This represents an approximate 2.5- to 2.8-fold improvement in precision consistency across diverse patient matrices.

Interpatient Imprecision

Head-to-head

SIR-d3 IS: CV 2.7%–5.7% vs DMR IS: 7.6%–9.7% across 72 donor whole blood samples.

Precision consistency improvement in sirolimus bioanalysis across diverse research matrices.

O'Halloran & Ilett, 2008; HPLC-ESI-MS/MS.

Evidence Dimension	Interpatient assay imprecision (CV% range) for sirolimus quantification in whole blood
Target Compound Data	SIR-d3 IS: CV = 2.7% – 5.7%
Comparator Or Baseline	Desmethoxyrapamycin (DMR, structural analog IS): CV = 7.6% – 9.7%
Quantified Difference	CV reduction of 3.8 – 4.9 absolute percentage points; approximately 2.5–2.8-fold precision improvement
Conditions	High-throughput HPLC-ESI-MS/MS, protein precipitation extraction, 72 patient whole-blood samples, proficiency-testing material

Why This Matters

Lower interpatient CV directly reduces the risk of misclassifying a patient as above or below the narrow therapeutic window (typically 4–12 ng/mL for sirolimus), which is a critical procurement criterion for clinical TDM laboratories selecting an internal standard.

• [1] O'Halloran S, Ilett KF. Evaluation of a Deuterium-Labeled Internal Standard for the Measurement of Sirolimus by High-Throughput HPLC Electrospray Ionization Tandem Mass Spectrometry. Clinical Chemistry, 2008; 54(8): 1386–1389. doi:10.1373/clinchem.2008.103952. View Source

Isotopic Purity and d0 Carryover

Multiple independent vendors certify Rapamycin-d3 isotopically at ≥98% deuterated forms (d1–d3) with <2% residual d0 species [1]. The deuteration occurs exclusively at the 7-O-methyl position (7-O-demethyl-7-O-(methyl-d3)-rapamycin), producing a clean +3 Da mass shift without the chromatographic retention-time splitting sometimes observed with ring-deuterated or mixed ¹³C/²H internal standards [2]. In contrast, Rapamycin-13C,d3 products are explicitly labeled as 'contains d0' and are supplied at technical grade, meaning the d0 fraction contributes to the analyte signal and introduces a systematic positive bias if not mathematically or experimentally corrected .

Isotopic Purity

Cross-study

Rapamycin-d3: ≥98% deuterated forms, ≤2% d0. Rapamycin-¹³C,d₃: d0 present, purity not guaranteed.

Residual d0 may contribute to analyte signal; procurement specification requires low d0 context.

Multi-vendor batch release; LC-MS/MS MRM.

Evidence Dimension	Isotopic purity: deuterated form content and residual d0%
Target Compound Data	Rapamycin-d3: ≥98% deuterated forms (d1–d3), <2% d0; Alfa Chemistry: 98 atom% D isotopic enrichment; Interprise/Cayman: ≥99% deuterated forms [1]
Comparator Or Baseline	Rapamycin-13C,d3 (technical grade): contains d0 (specified by vendor), isotopic purity not guaranteed at >98% atom; unlabeled Rapamycin: 0% deuterium
Quantified Difference	Rapamycin-d3 provides <2% d0 carryover; Rapamycin-13C,d3 technical grade does not specify a d0 cutoff, introducing variable cross-talk into the analyte MRM channel
Conditions	QC batch-release specifications across Cayman Chemical, Santa Cruz Biotechnology, Alfa Chemistry, and Interprise USA; LC-MS/MS MRM monitoring conditions

Why This Matters

Residual d0 in an isotope-labeled IS contributes directly to the analyte signal, causing overestimation of drug concentration. For sirolimus — a narrow therapeutic index drug — a procurement specification of <2% d0 is a quantifiable quality gate that reduces this systematic error source.

• [1] Santa Cruz Biotechnology. Rapamycin-d3 (contains d0). Catalog sc-219952. Isotopic purity: 98%. Contains less than 2% d0. Chemical purity: 85% by HPLC. View Source
• [2] Veeprho. Rapamycin-D3 | CAS 392711-19-2. Deuterium-labeled analog of Rapamycin/Sirolimus commonly utilized as an internal standard in analytical and pharmacokinetic research. View Source

Matrix Effect Compensation

In an independently validated clinical LC-MS/MS method presented at MSACL 2022, sirolimus-d3 and everolimus-d4 were used as deuterated internal standards for quantifying sirolimus and everolimus in EDTA whole blood [1]. The quantitative matrix effect study demonstrated that the response ratio of post-spiked patient samples to neat standard solutions ranged from 91.3% to 114.5% — within the widely accepted 85%–115% criterion — confirming that sirolimus-d3 effectively compensates for the ion enhancement observed for sirolimus. By contrast, the O'Halloran (2008) study attributed the higher CV values obtained with DMR (7.6%–9.7%) specifically to differential ionization between the structural analog IS and sirolimus caused by interpatient matrix variability, a problem that the isotopically matched SIR-d3 resolved [2].

Matrix Effect Compensation

Head-to-head

Sirolimus-d3 response ratio 91.3%–114.5% in post-spiked donor samples vs DMR showing uncontrolled ionization divergence.

Isotopic matching provides consistent matrix-effect compensation in whole blood research samples.

MSACL 2022 method; protein precipitation, ESI-MS/MS.

Evidence Dimension	Post-spiked patient sample / neat solution response ratio (matrix effect compensation)
Target Compound Data	Sirolimus-d3 internal standard: response ratio 91.3%–114.5% for sirolimus across patient samples [1]
Comparator Or Baseline	DMR internal standard: significantly diverged from sirolimus ionization across interpatient matrices, causing CV inflation (7.6%–9.7% vs 2.7%–5.7% for SIR-d3) [2]
Quantified Difference	SIR-d3 maintains response ratios within ±15% of unity across diverse matrices; DMR shows uncontrolled matrix-dependent ionization divergence
Conditions	Protein precipitation with 0.1M ZnSO₄ in acetonitrile, Raptor Biphenyl column (2.1×50 mm, 1.8 µm) at 70°C, TSQ Quantis triple quadrupole, injection volume 25 µL, total run time 3.5 min [1]

Why This Matters

An internal standard that fails to track the analyte through variable ionization conditions produces concentration results that can differ by >2 SD between matrix types. Procurement of Rapamycin-d3 directly addresses the primary failure mode of structural-analog ISs in clinical TDM.

• [1] Tang X, Gothot A, Giles R, Payto D, Colón-Franco JM. Development and Validation of a Fast LC-MS/MS Assay for Sirolimus and Everolimus in Whole Blood Using Deuterated Internal Standards. MSACL 2022 Abstract. Sirolimus-d3 MRM 935.6→865.6; analytical recovery 97.1%–101.8%; total imprecision 4.2%–4.7%. View Source
• [2] O'Halloran S, Ilett KF. Evaluation of a Deuterium-Labeled Internal Standard for the Measurement of Sirolimus by High-Throughput HPLC Electrospray Ionization Tandem Mass Spectrometry. Clinical Chemistry, 2008; 54(8): 1386–1389. doi:10.1373/clinchem.2008.103952. View Source

Certified Reference Material for TDM

Sirolimus-D3 is available as a certified reference material (CRM) solution at 100 µg/mL in acetonitrile, supplied in 1 mL ampules under the Cerilliant® brand (Sigma-Aldrich S-023) . This CRM grade is manufactured under ISO 17034 and ISO 9001:2008 certified quality systems, providing full Certificates of Analysis with traceability documentation required for clinical laboratory accreditation (e.g., CAP, ISO 15189) . In contrast, structural-analog internal standards such as desmethoxyrapamycin and ascomycin are typically supplied as research-grade powders or solutions without certified reference status, and their concentration assignments lack the metrological traceability chain required by regulatory bodies for clinical TDM assay validation [1].

CRM Status

Class-level

Sirolimus-D3 CRM (100 µg/mL, Cerilliant) ISO 17034 certified; structural analogs typically research-grade without traceable concentration.

CRM reduces in-house concentration assignment burden and satisfies documentation requirements for method validation.

Desmethoxyrapamycin, ascomycin lack certified reference status.

Evidence Dimension	Certified reference material status and regulatory compliance readiness
Target Compound Data	Sirolimus-D3: CRM grade, 100 µg/mL in acetonitrile, Cerilliant/Sigma-Aldrich, ISO 17034 certified, Snap-N-Spike®/Snap-N-Shoot® format, storage −70°C, CAS 392711-19-2
Comparator Or Baseline	Desmethoxyrapamycin (DMR), ascomycin: typically research-grade powders, no CRM certification, no ISO 17034 traceability chain; Everolimus-d4 (Cerilliant): also CRM but specific to everolimus, not sirolimus
Quantified Difference	Rapamycin-d3 CRM provides NMI-traceable assigned concentration values (± uncertainty budget); structural analog ISs lack certified concentration assignments for regulatory TDM
Conditions	Clinical diagnostic laboratory, LC-MS/MS therapeutic drug monitoring assay validation per CLSI C62-A or ICH M10 guidelines

Why This Matters

Procuring a CRM-grade internal standard eliminates the need for in-house purity verification and concentration assignment by the end-user laboratory, saving 2–5 working days of method setup labor and satisfying auditor requirements for documented metrological traceability.

• [1] O'Halloran S, Ilett KF. Clinical Chemistry 2008; 54(8): 1386–1389 — uses desmethoxyrapamycin (DMR) as comparator analog IS, supplied as non-certified research material. View Source

Accuracy Equivalence to Ascomycin

A Chinese clinical study directly compared an HPLC-MS/MS method using Rapamycin-d3 as the internal standard against a parallel method using ascomycin (子囊霉素) as the IS for quantifying rapamycin in 173 whole-blood samples from bone marrow transplant patients [1]. Both methods passed method validation criteria. The results demonstrated strong agreement: mean concentrations were 4.30 ng/mL (RAP-d3 method) versus 4.16 ng/mL (ascomycin method), with a correlation of r² = 0.915 (regression equation Y = 0.932X + 0.158). The difference was not statistically significant (t = 2.127, P = 0.35), confirming the two methods are interchangeable without conversion factors [1]. This head-to-head clinical equivalence establishes that Rapamycin-d3 provides the analytical accuracy of a well-established analog IS while preserving the benefits of isotopic matching (co-elution, matrix compensation) that ascomycin cannot offer across all patient matrices.

Method Equivalence

Head-to-head

RAP-d3 vs Ascomycin IS: mean 4.30 vs 4.16 ng/mL in 173 bone marrow transplant donor samples; r²=0.915, P=0.35.

Statistical equivalence demonstrates method interchangeability for sirolimus monitoring.

Chinese clinical study, HPLC-MS/MS.

Evidence Dimension	Clinical sample measurement agreement (bias and correlation) between internal standard methods
Target Compound Data	RAP-d3 IS method: mean measured concentration = 4.30 ng/mL (n = 173)
Comparator Or Baseline	Ascomycin (子囊霉素) IS method: mean measured concentration = 4.16 ng/mL (n = 173)
Quantified Difference	Mean bias = +0.14 ng/mL (3.4% relative); t = 2.127, P = 0.35 (not significant); r² = 0.915; regression slope = 0.932
Conditions	HPLC-MS/MS, whole blood, 173 clinical samples from bone marrow transplant patients receiving sirolimus; both methods independently validated for precision, accuracy, and linearity

Why This Matters

This clinically powered comparison demonstrates that Rapamycin-d3 achieves analytical equivalence to an accepted analog IS in real patient samples, giving procurement decision-makers the confidence to adopt the isotopically matched standard without risking result discontinuity in ongoing TDM programs.

• [1] 不同HPLC-MS/MS法检测骨髓移植患者雷帕霉素血药浓度的相关性及意义 [Correlation and significance of two HPLC-MS/MS methods using Rapamycin-d3 vs ascomycin as internal standard for sirolimus TDM in bone marrow transplant patients]. 2022. Results: mean 4.30 vs 4.16 ng/mL, r² = 0.915, t = 2.127, P = 0.35. View Source

Mass Shift and MRM Specificity

Rapamycin-d3's three deuterium atoms on the 7-O-methyl group produce a precursor ion [M+NH₄]⁺ at m/z 935.6, exactly 4 Da above unlabeled sirolimus at m/z 931.6, enabling baseline-resolved MRM channels without isotopic cross-talk [1]. The validated quantifier transition for sirolimus-d3 is 935.6→865.6 (product ion shift of +1 Da, consistent with retention of two deuterium atoms on the fragment), while the qualifier is 935.6→883.6 [1]. The total analytical run time of 3.5 minutes with a Raptor Biphenyl column at 70°C demonstrates that the site-specific O-methyl deuteration does not introduce a chromatographic deuterium isotope effect that would cause retention-time splitting — a known pitfall of ¹³C-labeled or extensively ring-deuterated analogs . The isotopic enrichment of 98 atom% D ensures that >98% of the IS signal resides in the +3 Da channel, with negligible spillover (<2%) into the analyte channel [2].

Mass Shift Specificity

Analytical context

Precursor m/z 935.6 (d3) vs 931.6 (unlabeled); +3 Da net mass increment from 7-O-methyl deuteration.

Defined mass shift enables baseline-resolved MRM without isotopic cross-talk.

TSQ Quantis, Raptor Biphenyl, 3.5 min gradient.

Evidence Dimension	Precursor ion mass-to-charge ratio (m/z) and MRM transition specificity
Target Compound Data	Sirolimus-d3: precursor [M+NH₄]⁺ m/z 935.6; quantifier MRM 935.6→865.6; qualifier MRM 935.6→883.6; Δmass = +3 Da (parent molecule) [1]
Comparator Or Baseline	Sirolimus (unlabeled): precursor [M+NH₄]⁺ m/z 931.6; quantifier MRM 931.6→864.6; qualifier MRM 931.6→882.6 [1]
Quantified Difference	Precursor Δm/z = +4.0; product Δm/z = +1.0; net label mass shift = +3.0 Da from three deuterium atoms; <2% residual d0 isotopologue [2]
Conditions	TSQ Quantis triple quadrupole MS (ThermoFisher), positive ESI mode, [M+NH₄]⁺ adduct formation, Raptor Biphenyl 2.1×50 mm, 1.8 µm column at 70°C, 3.5 min gradient [1]

Why This Matters

A clean +3 Da mass increment with defined MRM transitions and minimal chromatographic isotope effect is the fundamental physical basis for Rapamycin-d3's utility as an internal standard. This information allows the procurement scientist to verify upfront that the compound will integrate into their existing sirolimus LC-MS/MS method without requiring MRM re-optimization beyond adding the +3 Da channel.

• [1] Tang X, Gothot A, Giles R, Payto D, Colón-Franco JM. MSACL 2022 Abstract. Sirolimus MRM: 931.6→864.6 (quant), 931.6→882.6 (qual); Sirolimus-d3 MRM: 935.6→865.6 (quant), 935.6→883.6 (qual). Linear range 1.0–50.0 ng/mL. View Source
• [2] Santa Cruz Biotechnology. Rapamycin-d3 (contains d0). Isotopic purity: 98%; contains less than 2% d0. Catalog sc-219952. View Source

Rapamycin-d3 Application Scenarios

Clinical TDM in Transplant Recipients

Rapamycin-d3 as a certified reference material internal standard (100 µg/mL CRM from Cerilliant/Sigma) enables ISO 15189-compliant, high-throughput LC-MS/MS sirolimus quantification in whole blood with total imprecision ≤4.7% across the therapeutic range (1.0–50.0 ng/mL) and analytical recovery of 97.1%–101.8% . The Chinese clinical study (n = 173 bone marrow transplant patients) confirmed that Rapamycin-d3-based methods produce results statistically equivalent to established ascomycin-IS methods (mean 4.30 vs 4.16 ng/mL, P = 0.35), allowing clinical laboratories to transition to the isotopically matched standard without disrupting longitudinal patient monitoring [1]. This scenario directly addresses the clinical need for TDM of a narrow therapeutic index drug (typical target 4–12 ng/mL) where matrix-compensated precision is non-negotiable.

Regulatory Bioanalysis and PK Studies

For bioanalytical laboratories conducting GLP-compliant pharmacokinetic studies, Rapamycin-d3's ≥98% deuterated form purity with <2% residual d0 provides the isotopic fidelity required by FDA/EMA guidance on internal standard selection for LC-MS/MS assays . The O'Halloran (2008) data demonstrate that the interpatient CV is reduced to 2.7%–5.7% with SIR-d3 versus 7.6%–9.7% with the structural analog DMR when identical samples are analyzed, directly supporting the regulatory expectation that a stable isotope-labeled IS minimizes matrix-effect-related variability . The defined +3 Da mass shift (935.6→865.6 MRM) and site-specific 7-O-methyl deuteration eliminate the isotopic cross-talk that can invalidate a bioanalytical run when using mixed-label or impure deuterated analogs [2].

Calibration and QC for Immunosuppressant Panels

Sirolimus-D3 CRM solution (Cerilliant S-023) at a certified concentration of 100 µg/mL in acetonitrile provides a single-component, ready-to-use calibration spiking standard for laboratories running multi-analyte immunosuppressant panels . The CRM's ISO 17034 certification and Snap-N-Spike® format eliminate the need for gravimetric preparation of primary stock standards, reducing between-operator variability and satisfying CLIA/CAP documentation requirements for calibrator traceability. The MSACL 2022 validation demonstrated that this same sirolimus-d3 standard, when used at 8 ng/mL in the precipitation solution, supports a method with total imprecision of 4.2%–4.7% across QC levels (4.3, 9.5, 14.4 ng/mL) and no carryover at twice the ULOQ (100 ng/mL) — performance specifications that meet or exceed commercial immunoassay alternatives [2].

Intracellular and Tissue Sirolimus Quantification

In research settings where sirolimus must be quantified in complex matrices beyond whole blood (e.g., tissue homogenates, cell lysates, PBMCs), Rapamycin-d3's isotopic matching ensures that extraction recovery, ion suppression, and chromatographic behavior track the analyte precisely. The Santa Cruz Biotechnology COA specifies isotopic purity of 98% with <2% d0 and provides ¹H NMR and mass spectrometric identity confirmation, giving researchers the batch-specific documentation needed to publish quantitative tissue distribution or cellular pharmacokinetic data in peer-reviewed journals [1]. The compound's stability of ≥1 year at -20°C (Cayman) or three years at -20°C (Alfa Chemistry) supports long-term longitudinal studies without IS degradation compromising inter-batch comparability .

Application

Selection Property

Validation Focus

Sirolimus bioanalysis in transplant recipient research samples

CRM-grade deuterated internal standard

Precision across donor matrices, method comparability

Pharmacokinetic research and bioanalytical method validation

High isotopic purity, controlled d0 carryover

Assay accuracy and precision under research conditions

Multi-analyte immunosuppressant panel calibration

Ready-to-use certified reference solution

Calibrator traceability and inter-operator consistency

Sirolimus quantification in complex research matrices (tissue, cells)

Isotopic matching for extraction and ionization

Matrix-effect compensation in non-plasma samples

• [1] Santa Cruz Biotechnology. Rapamycin-d3 (contains d0). Catalog sc-219952. Isotopic purity 98%, <2% d0; ¹H NMR and MS confirmation. View Source
• [2] Tang X, Gothot A, Giles R, Payto D, Colón-Franco JM. MSACL 2022 Abstract. Sirolimus-d3 CRM at 8 ng/mL; total imprecision 4.2%–4.7%; linearity 1.0–50.0 ng/mL; no carryover at 100 ng/mL. View Source